Cas no 89677-55-4 (PHENOL, 4-BROMO-2-(METHYLTHIO)-)

• Product Name: PHENOL, 4-BROMO-2-(METHYLTHIO)-
• CAS No: 89677-55-4
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 3486332
• PubChem ID: 72223804
• Update Time: 2025-04-21

PHENOL, 4-BROMO-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-BROMO-2-(METHYLTHIO)-
• 4-BROMO-2-(METHYLSULFANYL)PHENOL
• 4-BROMO-2-(METHYLTHIO)PHENOL
• EN300-7654072
• 89677-55-4
• MB28713

• Inchi： 1S/C7H7BrOS/c1-10-7-4-5(8)2-3-6(7)9/h2-4,9H,1H3
• InChI Key： YSGPDWSKEQRGBW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Br)C=C1SC

Computed Properties

• Exact Mass: 217.94010Da
• Monoisotopic Mass: 217.94010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų